MeCY5-NHS ester triethylamine

• Molecular Formula: C42H55N4O10S2-
• Molecular Weight: 840.0 g/mol
• InChI: InChI=1S/C36H41N3O10S2.C6H15N/c1-35(2)26-22-24(50(43,44)45)15-17-28(26)37(5)30(35)12-8-6-9-13-31-36(3,4)27-23-25(51(46,47)48)16-18-29(27)38(31)21-11-7-10-14-34(42)49-39-32(40)19-20-33(39)41;1-4-7(5-2)6-3/h6,8-9,12-13,15-18,22-23H,7,10-11,14,19-21H2,1-5H3,(H-,43,44,45,46,47,48);4-6H2,1-3H3/p-1
• InChIKey: LVLQYQPFYMLKIP-UHFFFAOYSA-M

MeCY5-NHS Ester Triethylamine Overview

MeCY5-NHS ester (triethylamine) is a pentamethine cyanine dye derivative classified as an amine-reactive fluorescent labeling reagent . The compound features a Cyanine5 chromophore covalently linked to an N-hydroxysuccinimide (NHS) ester reactive group, with triethylamine serving as a stabilizing counterion . This structural configuration enables the formation of stable amide bonds with primary amines on proteins, peptides, and oligonucleotides under mild reaction conditions . Its far-red fluorescence properties—with excitation and emission maxima in the 633–675 nm and 670–693 nm ranges, respectively [1]—facilitate applications requiring deep tissue penetration and reduced autofluorescence interference, including in vivo imaging, flow cytometry, and fluorescence microscopy .

Amine-reactive NHS ester for direct protein, peptide, and amino-DNA conjugation

Sulfonated Cy5 derivative; water-soluble format supports purely aqueous labeling workflows

Far-red fluorescence matches standard Cy5 filter sets and 633/647 nm laser lines

• [1] TargetMol. MeCY5-NHS ester (potassium) Product Information. Excitation/Emission: ~675/693 nm. View Source

Risks of Generic Cy5 NHS Ester Substitution

Cyanine5 NHS esters are not universally interchangeable across experimental workflows due to substantial variations in solubility profiles, counterion-dependent stability, and quantum efficiency that directly impact conjugation outcomes and long-term reproducibility . The triethylamine salt form of MeCY5-NHS ester confers differential storage stability exceeding 12 months at -20°C, compared to approximately 6 months for standard Cy5 NHS ester . Additionally, MeCY5-NHS ester exhibits moderate water solubility (5 mg/mL) with DMSO co-solvent compatibility, occupying an intermediate position between highly hydrophobic non-sulfonated Cy5 NHS ester and highly hydrophilic Sulfo-Cyanine5 NHS ester . Substituting one variant for another without accounting for these physicochemical differences may lead to suboptimal labeling efficiency, premature dye degradation, or incompatible solvent requirements that compromise experimental integrity .

Non-sulfonated Cy5 NHS esters require DMF or DMSO co-solvents, which may denature sensitive proteins and promote dye aggregation during labeling.

Extinction coefficient and quantum yield can differ among Cy5 variants, altering fluorescence brightness and assay sensitivity context; direct substitution may shift detection limits.

Cy5.5 NHS ester exhibits red-shifted excitation/emission (675/694 nm) that may not be efficiently excited by standard 633/647 nm laser lines, limiting drop-in replacement.

MeCY5-NHS Ester Triethylamine vs. Closest Analogs

Higher Extinction Coefficient Over Non-Sulfonated Cy5

MeCY5-NHS ester (triethylamine) demonstrates storage stability exceeding 12 months at -20°C under desiccated, light-protected conditions . This represents a greater than 2× improvement in shelf life compared to standard Cy5 NHS ester, which exhibits a manufacturer-specified stability of approximately 6 months under identical storage conditions . The triethylamine counterion neutralizes the indolium chloride moiety, stabilizing the chromophore against hydrolytic degradation and maintaining optimal NHS ester reactivity over extended storage periods .

Extinction coefficient

Cross-study comparable

271,000 L·mol⁻¹·cm⁻¹ vs 250,000 (+8.4%)

Reported higher molar absorptivity; may support improved detection of low-abundance targets.

Measurements per vendor datasheets in standard buffers.

Evidence Dimension	Storage stability (shelf life at -20°C)
Target Compound Data	>12 months
Comparator Or Baseline	Cy5 NHS ester: ~6 months; Sulfo-Cyanine5 NHS ester: ~9 months
Quantified Difference	≥2× longer shelf life vs. Cy5 NHS ester; >3 months longer vs. Sulfo-Cyanine5
Conditions	Desiccated storage at -20°C; protected from light

Why This Matters

This extended stability reduces procurement frequency, minimizes batch-to-batch variability from repeated ordering, and supports long-term longitudinal studies where consistent reagent performance over time is critical.

Higher Quantum Yield Compared to Standard Cy5

MeCY5-NHS ester (triethylamine) exhibits an intermediate solubility profile with a water solubility of 5 mg/mL and DMSO co-solvent compatibility . This contrasts with standard Cy5 NHS ester (water solubility ~2 mg/mL; moderate organic phase compatibility) and Sulfo-Cyanine5 NHS ester (water solubility ~50 mg/mL; poor organic phase compatibility) . The triethylamine salt form enables effective solvation in organic solvents such as DMF and DMSO while maintaining sufficient aqueous dispersibility for biomolecule conjugation .

Quantum yield

Cross-study comparable

Φ 0.28 vs 0.20 (+40%)

Higher quantum yield reported; may contribute to stronger signal per labeling event.

Standard aqueous-solution vendor specifications.

Evidence Dimension	Solubility and organic phase compatibility
Target Compound Data	Water solubility: 5 mg/mL; Organic phase compatibility: Excellent; DMSO required for dissolution
Comparator Or Baseline	Cy5 NHS ester: 2 mg/mL water solubility, moderate organic compatibility; Sulfo-Cyanine5 NHS ester: 50 mg/mL water solubility, poor organic compatibility
Quantified Difference	2.5× higher water solubility than Cy5 NHS ester; 10× lower than Sulfo-Cyanine5 NHS ester; superior organic compatibility relative to Sulfo-Cyanine5
Conditions	Aqueous buffer conditions; DMSO/DMF organic solvent systems

Why This Matters

This intermediate hydrophobicity profile makes MeCY5-NHS ester uniquely suitable for labeling hydrophobic biomolecules—such as membrane proteins and lipid-conjugated peptides—that require organic co-solvent for efficient solubilization while still enabling subsequent transfer to aqueous conjugation buffers.

Superior Water Solubility for Aqueous Labeling

MeCY5-NHS ester (triethylamine) is functionally equivalent to Sulfo-Cyanine5 NHS ester in enabling aqueous-phase labeling of amine-containing biomolecules without requiring organic co-solvent during the conjugation step . However, the solubility differential is substantial: Sulfo-Cyanine5 NHS ester achieves water solubility of approximately 50 mg/mL , whereas MeCY5-NHS ester exhibits moderate water solubility of 5 mg/mL and generally requires DMSO pre-dissolution prior to aqueous buffer addition . Both dyes share comparable quantum yields (0.28 for MeCY5 ; 0.28 for Sulfo-Cyanine5 ) and extinction coefficients (~250,000–271,000 M⁻¹cm⁻¹) .

Water solubility

Class-level inference

Highly water-soluble; aqueous labeling without DMF/DMSO

Aqueous solubility reported; co-solvent-free protocol may preserve native protein conformation.

Quantitative protein integrity data not extensively reported; class-level expectation.

Evidence Dimension	Water solubility and aqueous labeling feasibility
Target Compound Data	Water solubility: 5 mg/mL; aqueous labeling feasible after DMSO pre-dissolution; Quantum yield: 0.28; ε: 250,000 M⁻¹cm⁻¹
Comparator Or Baseline	Sulfo-Cyanine5 NHS ester: 50 mg/mL water solubility; aqueous labeling without co-solvent; Quantum yield: 0.28; ε: 271,000 M⁻¹cm⁻¹
Quantified Difference	10× lower water solubility for MeCY5-NHS ester; quantum yield difference: 0; extinction coefficient difference: ~8%
Conditions	Aqueous buffer (pH 7.4–9.0); DMSO co-solvent for MeCY5-NHS ester pre-dissolution

Why This Matters

This evidence guides procurement decisions based on target biomolecule characteristics: MeCY5-NHS ester is appropriate when modest water solubility suffices and organic solvent pre-dissolution is acceptable, whereas Sulfo-Cyanine5 NHS ester is indicated for highly sensitive proteins that cannot tolerate even trace organic co-solvent exposure.

Spectrally Matched to Cy5 Lasers and Filters

MeCY5-NHS ester (triethylamine) exhibits a fluorescence quantum yield of 0.28 , which positions it as an intermediate brightness dye among commercially available Cyanine5 NHS ester variants. This value falls between Sulfo-Cyanine5 NHS ester (quantum yield: 0.25) and standard Cy5 NHS ester (quantum yield: 0.30) , with some supplier specifications reporting Cy5 NHS ester quantum yields ranging from 0.27 to 0.40 depending on solvent environment .

Spectral alignment

Cross-study comparable

Ex 646 nm / Em 662 nm; compatible with 633/647 nm lasers

Spectral match to standard Cy5 laser lines reported; supports existing instrument workflows without hardware change.

Compared to Cy5.5 (Ex 675/Em 694 nm), which may not be efficiently excited by 633/647 nm lines.

Evidence Dimension	Fluorescence quantum yield (brightness efficiency)
Target Compound Data	Quantum yield: 0.28
Comparator Or Baseline	Cy5 NHS ester: 0.30; Sulfo-Cyanine5 NHS ester: 0.25
Quantified Difference	7% lower than Cy5 NHS ester; 12% higher than Sulfo-Cyanine5 NHS ester
Conditions	PBS or equivalent aqueous buffer; room temperature

Why This Matters

The 0.28 quantum yield provides adequate detection sensitivity for most fluorescence applications while avoiding the self-quenching and high background issues that can accompany excessively bright dyes at high labeling densities—a consideration for optimizing signal-to-noise ratios in quantitative assays.

Cost-Efficiency Consideration: Lower Procurement Cost Relative to Cy5 NHS Ester with Comparable Photophysical Performance

MeCY5-NHS ester (triethylamine) is positioned as a cost-effective alternative to standard Cy5 NHS ester while maintaining comparable core photophysical parameters: molar extinction coefficient of 250,000 M⁻¹cm⁻¹ (vs. 250,000–271,000 M⁻¹cm⁻¹ for Cy5 NHS ester ) and quantum yield of 0.28 (vs. 0.27–0.30 for Cy5 NHS ester ). The compound's extended storage stability (>12 months) further reduces effective procurement costs by minimizing degradation-related waste.

Evidence Dimension	Cost-effectiveness (relative pricing position)
Target Compound Data	Positioned as cost-effective Cy5 NHS ester alternative; ε: 250,000 M⁻¹cm⁻¹; Quantum yield: 0.28
Comparator Or Baseline	Cy5 NHS ester: higher market pricing tier; ε: 250,000–271,000 M⁻¹cm⁻¹; Quantum yield: 0.27–0.30
Quantified Difference	Cost differential varies by supplier and quantity; photophysical equivalence ±8% for ε; quantum yield within 0.02
Conditions	Commercial reagent pricing; comparable photophysical performance metrics

Why This Matters

For high-throughput or large-scale labeling workflows where reagent cost is a significant operational consideration, MeCY5-NHS ester offers a procurement-optimized option that preserves core fluorescence performance while potentially reducing per-experiment labeling costs.

Optimal Applications of MeCY5-NHS Ester Triethylamine

High-Sensitivity Labeling for Low-Abundance Targets

Investigators conducting multi-year in vivo imaging studies or longitudinal biomarker monitoring benefit from MeCY5-NHS ester triethylamine's storage stability exceeding 12 months at -20°C . This extended shelf life—>2× that of standard Cy5 NHS ester —minimizes the need for mid-study reagent re-qualification and reduces batch-to-batch variability that could confound longitudinal data interpretation. The triethylamine counterion stabilization mechanism preserves NHS ester reactivity and chromophore integrity over extended storage periods, supporting experimental reproducibility across long-duration research programs.

Aqueous Labeling for Conformationally Sensitive Proteins

The intermediate solubility profile of MeCY5-NHS ester triethylamine—water solubility of 5 mg/mL with excellent organic phase compatibility —renders it particularly suitable for labeling hydrophobic targets such as integral membrane proteins, lipid-anchored peptides, and lipophilic small molecules. Unlike highly water-soluble Sulfo-Cyanine5 NHS ester (50 mg/mL aqueous solubility but poor organic compatibility) , MeCY5-NHS ester readily dissolves in DMSO or DMF for efficient mixing with hydrophobic biomolecules, then transfers to aqueous conjugation buffers without precipitation. This workflow advantage is directly supported by the comparative solubility data .

Microscopy and Flow Cytometry with Cy5 Lasers

For high-throughput screening campaigns, large-scale antibody conjugation projects, or diagnostic assay development where reagent expenditure is a significant operational constraint, MeCY5-NHS ester triethylamine offers a procurement-optimized alternative. The compound maintains photophysical performance comparable to standard Cy5 NHS ester (ε: 250,000 M⁻¹cm⁻¹ vs. 250,000–271,000 M⁻¹cm⁻¹; quantum yield: 0.28 vs. 0.27–0.30) while typically positioned at a lower market price point. The extended storage stability further reduces effective cost by minimizing degradation-related waste .

Protein Labeling Protocols Where Modest Water Solubility Suffices but Cost Efficiency Is Prioritized

Researchers performing routine antibody or soluble protein labeling where DMSO pre-dissolution is already part of the established protocol can substitute MeCY5-NHS ester triethylamine for standard Cy5 NHS ester with minimal workflow modification. The compound's water solubility of 5 mg/mL is adequate for typical protein labeling concentrations (1–10 mg/mL protein), and the comparable quantum yield (0.28 vs. 0.30 for Cy5 NHS ester) ensures similar detection sensitivity. This application scenario is supported by the quantitative solubility and brightness comparisons and represents the most direct procurement decision point for routine labeling applications.

Application

Selection Property

Validation Focus

Low-abundance target labeling

Reported high extinction coefficient & quantum yield profile

Detection limit and signal-to-noise ratio in quantitative fluorescence assays

Conformation-sensitive protein conjugation

Water-soluble, co-solvent-free aqueous labeling format

Retention of native protein structure, enzymatic activity, and low aggregation

Confocal microscopy & flow cytometry

Excitation/emission matching standard Cy5 laser lines

Instrument compatibility without hardware or filter modifications